Cas no 1420837-70-2 (N,1-Dimethyl-3-(trifluoromethyl)-1H-pyrazol-5-amine)

• Product Name: N,1-Dimethyl-3-(trifluoromethyl)-1H-pyrazol-5-amine
• CAS No: 1420837-70-2
• MF: C₆H₈F₃N₃
• MW: 179.1430311203
• CID: 2182859
• Update Time: 2025-10-31

N,1-Dimethyl-3-(trifluoromethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N,1-dimethyl-3-(trifluoromethyl)-1h-pyrazol-5-amine
• AM98585
• N,1-Dimethyl-3-(trifluoromethyl)-1H-pyrazol-5-amine

• Inchi： 1S/C6H8F3N3/c1-10-5-3-4(6(7,8)9)11-12(5)2/h3,10H,1-2H3
• InChI Key： DFHBZKAIYSSXCC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(NC)N(C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Topological Polar Surface Area: 29.8

Additional information on N,1-Dimethyl-3-(trifluoromethyl)-1H-pyrazol-5-amine

Comprehensive Overview of N,1-Dimethyl-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS No. 1420837-70-2)

N,1-Dimethyl-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS No. 1420837-70-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and a pyrazole ring in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

The compound's CAS number 1420837-70-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, N,1-Dimethyl-3-(trifluoromethyl)-1H-pyrazol-5-amine, reflects its precise chemical structure, which includes a dimethylamine substituent and a trifluoromethyl group attached to a pyrazole core. This configuration contributes to its stability and reactivity, making it a versatile building block in organic synthesis.

In recent years, the demand for fluorinated compounds like N,1-Dimethyl-3-(trifluoromethyl)-1H-pyrazol-5-amine has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. These properties are particularly relevant in the development of small-molecule therapeutics targeting diseases such as cancer and inflammatory disorders. Additionally, the agrochemical industry explores its derivatives for crop protection solutions, leveraging its ability to interact with pest-specific enzymes.

From a synthetic chemistry perspective, the compound's pyrazole-amine scaffold offers opportunities for structure-activity relationship (SAR) studies. Researchers frequently modify its substituents to optimize binding affinity or selectivity for specific biological targets. This approach aligns with the growing trend of fragment-based drug discovery, where small, well-characterized molecules serve as starting points for lead optimization.

The compound's trifluoromethyl group is another focal point, as fluorination strategies continue to dominate medicinal chemistry discussions. Fluorine's electronegativity and small atomic radius often improve a molecule's pharmacokinetic profile, a topic frequently searched in AI-driven drug development platforms. This explains why CAS 1420837-70-2 is increasingly cited in patents and publications related to innovative therapeutic agents.

Environmental and regulatory considerations also shape the discourse around N,1-Dimethyl-3-(trifluoromethyl)-1H-pyrazol-5-amine. As sustainability gains prominence, researchers investigate greener synthesis routes for such fluorinated intermediates, addressing concerns about carbon footprints in chemical manufacturing. This aligns with broader industry shifts toward green chemistry principles, a recurring theme in scientific literature and conference agendas.

Analytical characterization of CAS 1420837-70-2 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, ensuring purity and structural verification. These methods are essential for quality control in both research and production scales, reflecting the compound's importance in precision chemistry applications.

Looking ahead, N,1-Dimethyl-3-(trifluoromethyl)-1H-pyrazol-5-amine is poised to remain relevant in interdisciplinary research. Its dual utility in pharmaceutical and agrochemical innovation, combined with the ongoing interest in fluorine chemistry, positions it as a compound of enduring scientific and commercial value. Future studies may explore its derivatives for personalized medicine or sustainable agriculture, further expanding its impact across life sciences.